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Compound of Interest

Compound Name: Copper(II) citrate

Cat. No.: B12343723

Get Quote

Introduction

Copper(II) ions are known to be potent inhibitors of a wide range of enzymes, often by

interacting with critical amino acid residues, such as those containing sulfhydryl groups, or by

displacing essential metal cofactors at the active site.[1] In enzymatic assays, delivering copper

ions in a controlled and bioavailable manner is crucial for obtaining reproducible and

meaningful results. Copper(II) citrate serves as an excellent source of Cu(II) ions, as the

citrate ligand forms a stable, soluble complex with copper, preventing its precipitation as copper

hydroxide, especially in neutral to alkaline buffers.[2][3]

However, the preparation of copper(II) citrate solutions can be challenging due to the salt's

low solubility in water under neutral to slightly acidic conditions.[2][4] This protocol details a

reliable method for preparing a stable aqueous solution of copper(II) citrate by forming the

complex in situ. This method ensures that the copper remains in solution within the desired pH

range, making it suitable for a variety of enzymatic assays, including inhibition studies. The

stability and speciation of the copper-citrate complex are highly dependent on pH, which can

be observed through changes in the solution's color.[2][3]
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The following table summarizes key quantitative data for the reagents and the copper(II)
citrate complex. This information is critical for accurate preparation and application in

experimental settings.

Parameter Value Source(s)

Molar Mass (Copper(II) Sulfate

Pentahydrate, CuSO₄·5H₂O)
249.68 g/mol N/A

Molar Mass (Trisodium Citrate

Dihydrate, Na₃C₆H₅O₇·2H₂O)
294.10 g/mol [5]

Molar Mass (Citric Acid,

Monohydrate, C₆H₈O₇·H₂O)
210.14 g/mol [5]

Solubility of Copper(II) Citrate

Low in water, especially under

neutral to slightly acidic

conditions.

[2][4][6]

Recommended pH Range for

Solution Stability
4.5 - 9.5 (with sufficient citrate) [3]

pH Range for Synthesis

(Precipitation)
4.0 - 6.0 [2][7]

Typical Concentration Range

for Enzyme Inhibition

8 µM - 0.4 M (Varies

significantly by enzyme)
[8]

UV-Vis λmax (Cu²⁺-citrate

complex)

Shifts from ~820 nm to ~760

nm as pH increases from 2.3

to 5.2.

[3][9]

Experimental Protocol
This protocol describes the preparation of a 100 mL, 10 mM Copper(II) Citrate stock solution.

This method relies on the in situ formation of the complex from a soluble copper salt and a

citrate buffer, ensuring the final solution is stable and free of precipitates.
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Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)

Trisodium Citrate Dihydrate (Na₃C₆H₅O₇·2H₂O)

Citric Acid Monohydrate (C₆H₈O₇·H₂O)

Deionized or distilled water

100 mL volumetric flask

Magnetic stirrer and stir bar

pH meter

Analytical balance

0.1 M HCl and 0.1 M NaOH for pH adjustment

0.22 µm syringe filter (optional)

Procedure

Prepare 0.5 M Citrate Buffer Stock (pH 5.0):

Prepare Solution A: Dissolve 10.51 g of citric acid monohydrate in deionized water to a

final volume of 100 mL.[10]

Prepare Solution B: Dissolve 14.71 g of trisodium citrate dihydrate in deionized water to a

final volume of 100 mL.[10]

In a beaker, mix approximately 48.5 mL of Solution B with 51.5 mL of Solution A.

Measure the pH and adjust to 5.0 using Solution A or B if necessary. This buffer will

provide the citrate ions for chelation.

Weigh Copper(II) Sulfate:

Accurately weigh out 0.2497 g of Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O). This

corresponds to 1 mmol of Cu²⁺.
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Prepare the Copper(II) Citrate Solution:

To a 100 mL volumetric flask, add approximately 80 mL of deionized water.

Add 20 mL of the 0.5 M Citrate Buffer Stock (from Step 1). This creates a 0.1 M citrate

buffer environment, which provides a significant excess of the chelating agent to ensure

the copper remains complexed and soluble.[3]

Add the weighed Copper(II) Sulfate (from Step 2) to the flask.

Place a magnetic stir bar in the flask and stir the solution until the copper salt is completely

dissolved. The solution should turn a distinct blue color.

Final pH Adjustment and Volume:

Once dissolved, check the pH of the solution. The target pH for enzymatic assays will

depend on the specific enzyme's optimal conditions.

Adjust the pH to the desired value (e.g., pH 7.4 for many physiological assays) using 0.1

M NaOH or 0.1 M HCl. Perform this step slowly while stirring to avoid localized

precipitation of copper hydroxide.

Once the desired pH is reached and stable, remove the stir bar and bring the final volume

to 100 mL with deionized water.

Storage:

(Optional) For long-term storage or critical applications, filter the solution through a 0.22

µm syringe filter to remove any potential micro-precipitates.

Store the final solution in a well-sealed container at 4°C, protected from light.

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including safety glasses and gloves.

Copper(II) sulfate is harmful if swallowed and is an irritant to the eyes and skin.[5] It is also

very toxic to aquatic life. Handle with care and dispose of waste according to institutional
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guidelines.

Experimental Workflow Diagram

Phase 1: Stock Preparation

Phase 2: Solution Formulation

Phase 3: Finalization and Storage

1. Prepare 0.5 M
Citrate Buffer (pH 5.0)

3. Combine Water, Citrate Buffer,
and CuSO4 in Volumetric Flask

2. Weigh 0.2497 g
CuSO4·5H2O

4. Stir until fully dissolved

5. Adjust to Final Target pH
(e.g., pH 7.4)

6. Bring to Final Volume (100 mL)

7. Filter (Optional) and Store at 4°C

Stable 10 mM Copper(II)
Citrate Stock Solution

Click to download full resolution via product page
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Caption: Workflow for preparing a stable Copper(II) Citrate solution.

Troubleshooting
Precipitate Formation: If a precipitate forms, it is likely due to an incorrect pH for the given

concentration.[2] The solubility of copper citrate is lowest in neutral to slightly acidic

conditions without sufficient citrate ions.[2][6] Ensure the citrate buffer is added before the

copper salt and that the final pH adjustment is done slowly with vigorous stirring.

Color Change: A change in the solution's color when adjusting the pH is normal.[2] It

indicates a shift in the coordination environment and speciation of the copper-citrate complex

as different citrate species become dominant at different pH values.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Preparation of Copper(II) Citrate
Solution for Enzymatic Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12343723/docs#application-note-preparation-of-
copper-ii-citrate-solution-for-enzymatic-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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